Cas no 2138560-02-6 (3-cyclopropyl-N,4-dimethylcyclohexan-1-amine)

• Product Name: 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine
• CAS No: 2138560-02-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5834844
• PubChem ID: 165864452
• Update Time: 2025-05-24

3-cyclopropyl-N,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine
• EN300-1158291
• 2138560-02-6

• Inchi： 1S/C11H21N/c1-8-3-6-10(12-2)7-11(8)9-4-5-9/h8-12H,3-7H2,1-2H3
• InChI Key： BDEUVGIVBNOSLB-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)C(C1)C1CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine

Introduction to 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine (CAS No. 2138560-02-6)

3-cyclopropyl-N,4-dimethylcyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138560-02-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclohexane backbone substituted with a cyclopropyl group at the 3-position and dimethyl groups at the 4-position, exhibits a structural complexity that makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine incorporates elements that are frequently explored in medicinal chemistry for their potential biological activity. The cyclopropyl group, known for its ability to enhance metabolic stability and binding affinity, is often integrated into drug candidates to improve pharmacokinetic profiles. Similarly, the dimethyl substitution at the 4-position of the cyclohexane ring can influence the electronic properties and steric environment of the molecule, potentially modulating its interaction with biological targets.

In recent years, there has been growing interest in designing molecules that mimic natural products or bioactive scaffolds. The structural features of 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine align well with this trend, as they resemble certain pharmacophores found in known bioactive compounds. This has prompted researchers to investigate its potential as a lead compound or building block for more complex molecular architectures.

One of the most compelling aspects of 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine is its versatility in synthetic chemistry. The presence of multiple functionalizable sites—such as the amine group and the tertiary carbon adjacent to the cyclopropyl ring—allows for diverse chemical modifications. These modifications can be tailored to optimize solubility, bioavailability, and target specificity. For instance, derivatization of the amine group can yield salts or esters that enhance pharmacological properties.

The compound has garnered attention in academic and industrial research settings due to its potential applications in various therapeutic areas. Preliminary studies suggest that derivatives of 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic disorders, inflammation, and neurodegenerative diseases. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine presents an interesting challenge from a synthetic chemistry perspective. The integration of the cyclopropyl group into a cyclohexane framework requires careful consideration of reaction conditions and stereochemistry to ensure high yield and enantiopurity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with greater precision and efficiency. This has opened up new avenues for exploring the synthetic pathways leading to 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine and its derivatives.

In addition to its pharmacological potential, 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine may serve as a valuable tool in mechanistic studies. By investigating how this compound interacts with biological targets at a molecular level, researchers can gain insights into structure-function relationships that are critical for rational drug design. Such studies often involve spectroscopic techniques, computational modeling, and X-ray crystallography to elucidate binding modes and dynamics.

The future prospects for 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine are promising, particularly as more data emerges from both preclinical and clinical investigations. Collaborative efforts between academia and industry are likely to accelerate the development pipeline for this compound and its derivatives. As computational methods continue to advance, virtual screening approaches can be employed to identify novel analogs with enhanced properties.

From an environmental perspective, the sustainable synthesis of 3-cyclopropyl-N,4-dimethylcyclohexan-1-amine is also an important consideration. Green chemistry principles can be applied to minimize waste generation and energy consumption during production processes. This aligns with broader industry goals aimed at reducing the environmental footprint of pharmaceutical manufacturing while maintaining high standards of quality control.

In conclusion,3-cyclopropyl-N,4-dimethylcyclohexan-1-amine (CAS No. 2138560-02-6) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for innovative drug design and synthetic methodologies. As further studies uncover its biological significance, this molecule is poised to make meaningful contributions to therapeutic development across multiple disease areas.